This paper present device model simulation describing the current-voltage characteristics of polymer/fullerene bulk heterojunction solar cell. In the research paper an organic photovoltaic device with PPV/PCBM [poly (2-methoxy-5-{3’,7’-dimethyloctyloxy}-p-phenylene vinylene) and {6,6}- phenyl C61-butyric acid methyl ester] was simulated via Silvaco TCAD 2-D simulation tool. PCBM acts as acceptor and PPV is donor. The models used to simulate the device were Langevin for recombination, s.binding and a.singlet. Simulation of these type of devices is an vital approach to project and predict the cell performance. Under the illumination of one sun (AM 1.5) the simulated organic cell showed a short circuit current density (J SC ) of 28 A/m2, open circuit voltage (V OC ) of 0.84 Volt and a fill factor (FF) of 52.51%, the resulting maximum efficiency of the PPV/PCBM organic solar cell is 1.22%.

The aim of this study is to examine in detail the effect of experiential learning in analytical chemistry laboratory on preservice teachers’ scientific attitudes and to examine their views on the qualitative analysis in analytical chemistry laboratory. The study group consisted of 27 preservice chemistry teachers. The study was designed by mixed method. The scientific attitude scale and note to self-form were used as data collection tools. From the results, it was observed that the scientific attitudes of preservice chemistry teachers increased significantly. When the scores in the sub-dimensions of the scientific attitude scale are compared, it is noteworthy that there is a significant difference in the third dimension “being a scientist or working in a job.” According to the note to self-form preservice teachers’ notes were categorised as cognitive field note, sensory field note, and psychomotor field note.

The development of small molecule based drugs as an antimicrobial agent is an important area of research nowadays. In the present work, two new molecular entities based on dialkylated erythrosin B has been synthesized via Arbuzov type of rearrangement using dialkyl sulphite as a reagent in the presence of Et3N. Ethyl and methyl based dialkylated derivatives of erythrosin B were characterized using 1H NMR, 13C NMR and HRMS data. Keeping in mind the biological safety of erythrosin B, synthesized derivatives were checked for their antimicrobial activity against the microbial strains Escherichia coli (E.coli). The two were found to be effective against the E. coli with the antimicrobial activity similar to that of Ampicillin. Further, the trend of antimicrobial activity has been supported by DFT data analysis and it was observed that compound, B with low HOMO (–5.93 eV) and LUMO (–3.11 eV) energies is a better antimicrobial agent than compound A.

By benefits of using silicon and vermicompost based biofertilizers and also induction of drought stress for growing more efficient medicinal plants, we investigated such issues on growing Cynara scolymus (C. scolymus), as one of the most significant edible medicinal plants. In this regard, the antimicrobial effects of grown C. scolymus essential oil was investigated against some foodborne pathogens. Different concentrations of silicon and vermicompost with and without drought stress were considered for growing the plant and the extracted essential oils were extracted to examine their antimicrobial effects against different bacterial agents. Using vermicompost and silicon and 50% moisture discharge yielded significant increase in the mean diameter of growth inhibition zone and significant decrease in the minimum inhibitory concentration of tested bacteria (P < 0.05). The highest diameters of the inhibition zones of S. aureus, S. saprophyticus, P. aeruginosa, S. dysenteriae, and S. typhi were found for C. scolymus essential oil treated with 8 mmol silicon and conventional irrigation (14.92 mm), 4 mmol silicon and 50% moisture discharge (15.28 mm), 50% vermicompost and 50% moisture discharge (15.71 mm), 8 mmol silicon and conventional irrigation (17.34 mm) and 25% vermicompost, and 50% moisture discharge (15.48 mm), respectively. Antimicrobial effects of some treatments of C. scolymus were higher than some kinds of referenced antibiotics such as erythromycin. These findings could be used for the production of antibiotic drugs for specific purposes against certain bacteria.

Achieving adequate, healthy and nutritious food is emphasized as one of the basic rights of individuals in society in all the world countries. In this regard, the agricultural sector is committed to approach the necessary capability in establishing food security and self-reliance on basic products.Soil is very important as a basic source and bed of production, so that food safety mainly depends on soil security and to enlighten thoughts. Due to climate changes, lack of organic matters, and soil conditions, soil fertility management and nutrition of wheat plant are important. To this aim, knowing information about the soils and providing required nutrients could help to approach desired levels of wheat production in quantity and quality. Instead of chemical fertilizers, biological fertilizers have been seen useful for approaching the purposes. However, lack of enough information besides negative sights of view by the farmers are those the most important limiting factors. Therefore, investigating various aspects of biological fertilizers is very important for reaching a point of optimum usage of biological fertilizers for sustainable agricultural systems especially for the wheat production.

In our current study, we demonstrate that lanthanum and yttrium ortho ferrites can be synthesized using a combustion process called self-propagating, high-temperature synthesis (SHS) using lanthanum(III) oxide and yttrium(III)oxide, chromium oxide, Iron metal, and potassium perchlorate as raw materials. Synthesized lanthanide and yttrium orthoferrites were characterized by X-ray diffraction, scanning electron microscopy, energy-dispersive X-ray spectroscopy, and thermogravimetric differential scanning calorimetry techniques. The results show that the synthesized orthoferrites are of high quality with particle sizes less than 100 nm and showing less agglomeration. Synthesized lanthanum and yttrium orthoferrites exhibited electrical conductivities around 50 kHz for different temperatures ranging from 35 to 500°C. The rise in conductivity is found to be linear with an increase in temperature. Herein, our work paves way for low-cost, large-scale production of lanthanide orthoferrites without the need for reaction solvents, which greatly opens up the scope for combustion-based synthesis approaches.

Synthesis of cobalt aluminate was achieved by using the peel extracts of Citrus family species. The peel extracts of lemon, orange and mandarin were used as capping agent in experimental step. These peels were extracted through varied solvents including water, ethanol and methanol. In this regard,the efficacies of the peel type and the extraction liquid were surveyed in the study, using a co-precipitation technique in the synthesis of CoAl2O4 spinel. Samples compared in different parameters were subjected to a range of analyses consisting of colorimetry, X-Ray Diffraction, Scanning Electron Microscope and thermal examinations. The minimum b * value was reached as –14.23 in the sample with a capping agent provided by the orange peel extract, extraction liquid of which is water. The results denoted successful crystal structure scores and single-phase CoAl2O4 formation as well as the occurrence of a double-phase configuration. The highest XRD score of 83 was obtained for CoAl2O4. Considering SEM results, the lowest and highest particle size distributions were found between 100–150 nm and 350–800 nm, respectively. In the research, cobalt aluminate synthesis was carried out by means of modifying agents prepared with the peels of Citrus family species using different solvents.

The innovation of a highly efficient and inexpensive graphene oxide-based photocatalyst is a challenging task for selective solar chemical regeneration/coenzyme such as nicotinamide adenine dinucleotide (NADH). Herein, we have designed lemon-juice derived highly efficient S-GQD/GO composite as a photocatalyst for regeneration of NADH under solar light. The rational design of a highly efficient photocatalytic system through the orientation of S-GQD on graphene oxide as solar light harvesting photocatalyst is explored for the first time for NADH regeneration. This highly solar light active S-GQD/GO composite photocatalyst upon integration with the NAD + is used for highly regioselective regeneration of coenzyme (76.36%). The present work provides the benchmark instances of graphene oxide-based material as a photocatalyst for selective regeneration of NADH under solar light and opens a new door for green synthesis.

In order to obtain higher power conversion performance in dye-sensitized solar cells, phthalocyanine compounds (ZnPc-1 and ZnPc-2) containing electron donor methoxy groups and aldehyde groups as anchors were synthesized in this study. The photovoltaic and electrochemical properties of these compounds were studied and their applicability as photosensitizers in DSSCs was investigated. The photovoltaic cell efficiencies (PCE) of the devices were in the range of 0.43–0.76 % under simulated AM 1.5 solar irradiation of 100 mW/cm2. Considering the photovoltaic performance of the produced DSSC devices, the anchor group and the chelate effect, it was observed that the efficiency increased, respectively, ZnPc-1 < ZnPc-2. The highest PCE value of 0.76 % was obtained with asymmetric ZnPc-2 based DSSC under. It has been explained that methoxy groups are electron donors and contribute to intramolecular electron mobility and that better electron transfer with single aldehyde anchor increases cell efficiency. In addition, the increase in the number of methoxy groups with known donor properties on the molecule also contributed to the increase in cell efficiency by increasing electron transfer. All compounds synthesized were characterized using FTIR, UV-vis and MS spectroscopic data.

AbstractIn the present work, at first, DFT calculations were carried out to study the molecular structure of the tenofovir at B3LYP/MidiX level of theory and in the water as solvent. The HOMO/LUMO molecular orbitals, excitation energies and oscillator strengths of investigated drug were also calculated and presented. NBO analysis was performed to illustrate the intramolecular rehybridization and electron density delocalization. In the following, a molecular docking study was performed for screening of effective available tenofovir drug which may act as an efficient inhibitor for the SARS-CoV-2 Mpro. The binding energy value showed a good binding affinity between the tenofovir and SARS-CoV-2 Mpro with binding energy of-47.206 kcal/mol. Therefore, tenofovir can be used for possible application against the SARS-CoV-2 Mpro.